Cas no 222403-68-1 (N-(13Z-docosenoyl)-sphing-4-enine-1-phosphocholine)

• Product Name: N-(13Z-docosenoyl)-sphing-4-enine-1-phosphocholine
• CAS No: 222403-68-1
• MF: C₄₅H₈₉N₂O₆P
• MW: 785.171735525131
• CID: 6643861
• PubChem ID: 52931203
• Update Time: 2024-03-02

N-(13Z-docosenoyl)-sphing-4-enine-1-phosphocholine Chemical and Physical Properties

Names and Identifiers

• N-(13Z-docosenoyl)-sphing-4-enine-1-phosphocholine
• (2S,3R,4E)-2-[(13Z)-docos-13-enoylamino]-3-hydroxyoctadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
• CHEBI:74533
• SPH(d18:1/22:1(13Z))
• N-(13Z-docosenoyl)-sphing-4-enine-1-phosphocholin
• Q27144712
• C22:1 Sphingomyelin
• SM(d18:1/22:1(13Z))
• LMSP03010072
• N-[(13Z)-docosenoyl]sphing-4-enine-1-phosphocholine
• SM(d18:1/22:1)
• Sphingomyelin (d18:1/11:1(13Z))
• Sphingomyelin (d18:1/22:1(13Z))

• Inchi： 1S/C45H89N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-27-29-31-33-35-37-39-45(49)46-43(42-53-54(50,51)52-41-40-47(3,4)5)44(48)38-36-34-32-30-28-26-19-17-15-13-11-9-7-2/h20-21,36,38,43-44,48H,6-19,22-35,37,39-42H2,1-5H3,(H-,46,49,50,51)/b21-20-,38-36+/t43-,44+/m0/s1
• InChI Key： VBFKEZGCUWHGSK-ADSSWVSQSA-N
• SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 784.64582556g/mol
• Monoisotopic Mass: 784.64582556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 41
• Complexity: 929
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.6
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids